Cas no 2228989-91-9 (4-(3-tert-butyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine)

• Product Name: 4-(3-tert-butyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine
• CAS No: 2228989-91-9
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• CID: 6219410
• PubChem ID: 165684800
• Update Time: 2025-06-09

4-(3-tert-butyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-tert-butyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine
• 4-[(3-tert-butyl-1H-pyrazol-4-yl)oxy]-4-methylpiperidine
• 2228989-91-9
• EN300-1795351

• Inchi： 1S/C13H23N3O/c1-12(2,3)11-10(9-15-16-11)17-13(4)5-7-14-8-6-13/h9,14H,5-8H2,1-4H3,(H,15,16)
• InChI Key： MQLCDPQUBCYJDC-UHFFFAOYSA-N
• SMILES： O(C1C=NNC=1C(C)(C)C)C1(C)CCNCC1

Computed Properties

• Exact Mass: 237.184112366g/mol
• Monoisotopic Mass: 237.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.9Ų

Additional information on 4-(3-tert-butyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine

Introduction to 4-(3-tert-Butyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine (CAS No. 2228989-91-9)

4-(3-tert-Butyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine (CAS No. 2228989-91-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of new drugs for the treatment of neurological disorders and cancer. This article aims to provide a comprehensive overview of the chemical properties, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

The chemical structure of 4-(3-tert-butyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine is defined by its piperidine core, which is substituted with a tert-butylpyrazole moiety at the 4-position and a methyl group at the 4-position of the piperidine ring. The tert-butylpyrazole substituent imparts significant steric and electronic effects, contributing to the compound's unique pharmacological profile. The presence of the oxygen atom in the ether linkage further enhances the compound's solubility and bioavailability.

The molecular formula of 4-(3-tert-butyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine is C₁₅H₂₅N₃O, with a molecular weight of approximately 255.37 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 4-hydroxy-4-methylpiperidine with tert-butylpyrazole derivatives under controlled conditions. The purity and stability of the final product are crucial for its use in pharmaceutical applications.

Biological Activities and Therapeutic Potential

4-(3-tert-butyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine has been extensively studied for its biological activities, particularly its potential as a therapeutic agent. Recent research has highlighted several key areas where this compound shows promise:

• Neurological Disorders: Studies have demonstrated that 4-(3-tert-butyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine exhibits potent neuroprotective effects. It has been shown to reduce oxidative stress and inflammation in neuronal cells, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
• Cancer Therapy: The compound has also shown antiproliferative activity against various cancer cell lines. Research indicates that it can inhibit cell growth and induce apoptosis in cancer cells, particularly those derived from breast, lung, and colon cancers. This makes it a promising lead compound for the development of new anticancer drugs.
• Inflammation: In addition to its neuroprotective and antiproliferative properties, 4-(3-tert-butyl-1H-pyrazol-4-yl)oxy-4-methylpiperidine has been found to possess anti-inflammatory effects. It can modulate the expression of pro-inflammatory cytokines and reduce inflammation in various tissues, which could be beneficial in treating inflammatory diseases such as rheumatoid arthritis.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 4-(3-tert-butyl-1H-pyrazol-4-yloxy)-4-methylpiperidine into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focusing on dosing regimens, pharmacokinetics, and potential side effects.

Preliminary data from these trials have been encouraging, with no major adverse events reported thus far. The compound has shown good tolerability and pharmacokinetic properties, supporting its further development as a therapeutic agent.

In parallel with clinical trials, ongoing research is aimed at optimizing the chemical structure of 4-(3-tert-butyl-1H-pyrazol-4-yloxy)-4-methylpiperidine to enhance its therapeutic efficacy and reduce potential side effects. Computational methods such as molecular docking and virtual screening are being employed to identify structural modifications that could improve binding affinity to target proteins.

Synthesis and Production

The synthesis of 4-(3-tet-butylpyrazol)-1-yloxy)-methyl)piperidine involves several well-defined steps that ensure high yield and purity. The process typically begins with the preparation of 4-hydroxy-N,N-dimethylcyclohexanamine, which is then reacted with tert-butylpyrazole derivatives under controlled conditions to form the desired product. Advanced purification techniques such as column chromatography are used to obtain high-purity material suitable for pharmaceutical applications.

The production scale-up of this compound is being optimized to meet the increasing demand for clinical trials and potential commercialization. Industrial-scale synthesis methods are being developed to ensure consistent quality and cost-effectiveness.

Safety Considerations

Safety is a critical aspect of drug development, and extensive toxicological studies have been conducted on 4-(3-tet-butylpyrazol)-1-yloxy)-methyl)piperidine. These studies have shown that the compound has a favorable safety profile at therapeutic doses. However, as with any new drug candidate, ongoing monitoring is essential to identify any potential long-term effects or rare adverse events.

To ensure patient safety, detailed guidelines for handling and storage have been established. The compound should be stored under controlled conditions to maintain its stability and efficacy. Proper disposal methods are also recommended to prevent environmental contamination.

Conclusion

In conclusion, 4-(3-tet-butylpyrazol)-1-yloxy)-methyl)piperidine (CAS No. 2228989- strong>-91-) represents a promising new class of compounds with significant therapeutic potential in multiple disease areas. Its unique chemical structure confers beneficial pharmacological properties that make it an attractive candidate for further development into novel drugs. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for improved treatments for neurological disorders, cancer, and inflammatory diseases. strong> p >